Cas no 1862738-49-5 (3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea
• CAS No: 1862738-49-5
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 6051723
• PubChem ID: 165785643
• Update Time: 2025-11-01

3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea
• 1862738-49-5
• EN300-1274446

• Inchi： 1S/C9H18N2OS/c1-4-8(3)11-9(13)10-6-7-12-5-2/h4,8H,1,5-7H2,2-3H3,(H2,10,11,13)
• InChI Key： JLGMVSSRVFKSMK-UHFFFAOYSA-N
• SMILES： S=C(NCCOCC)NC(C=C)C

Computed Properties

• Exact Mass: 202.11398438g/mol
• Monoisotopic Mass: 202.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų

Additional information on 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea

Introduction to 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea (CAS No. 1862738-49-5)

3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea, identified by the Chemical Abstracts Service Number (CAS No.) 1862738-49-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiourea derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea, particularly the presence of a conjugated butenyl group and an ethoxyethyl side chain, contribute to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The synthesis of 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea involves a series of well-defined chemical transformations that highlight the principles of organic synthesis. The introduction of the butenyl moiety into the thiourea backbone enhances the compound's ability to interact with biological targets, while the ethoxyethyl group provides a solubility profile that is favorable for in vitro and in vivo studies. These structural attributes make 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea a versatile scaffold for further derivatization and exploration of its pharmacological potential.

In recent years, there has been a growing interest in thiourea derivatives due to their demonstrated efficacy in various therapeutic contexts. Studies have shown that compounds belonging to this class can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea may contribute to its ability to modulate biological pathways, particularly those involved in cell proliferation and differentiation. This has prompted researchers to investigate its potential as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea is its structural flexibility, which allows for modifications that can fine-tune its biological activity. For instance, the conjugated butenyl group can participate in π-stacking interactions with biological targets, while the ethoxyethyl side chain can influence solubility and metabolic stability. These features make it an attractive candidate for structure-based drug design, where computational methods are employed to predict how changes in the molecular structure will affect its interaction with biological receptors.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex thiourea derivatives like 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis process, allowing for greater access to these molecules for research purposes. Additionally, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have facilitated detailed structural elucidation, ensuring that researchers have accurate information about the compound's composition and configuration.

The pharmacological evaluation of 3-(but-3-en-2-yl)-1-(2-ethoxyethyl)thiourea has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes implicated in inflammatory responses, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, preliminary in vivo studies indicate that this compound may exhibit toxicity profiles that are acceptable for further development, provided that appropriate dosing regimens are established.

As research continues to uncover new applications for thiourea derivatives, 3-(but-3-en-2-yli)-(butoxyethyI)thiourea is poised to play a significant role in this evolving landscape. Its unique combination of structural features and biological activities makes it a valuable tool for scientists exploring novel therapeutic strategies. By leveraging cutting-edge synthetic techniques and advanced pharmacological screening methods, researchers can harness the full potential of this compound and contribute to the development of next-generation pharmaceuticals.

The future directions for research on CAS No 1862738 49 5 include exploring its mechanism of action in greater detail, optimizing its chemical structure for improved efficacy and safety, and conducting comprehensive preclinical studies to support its transition into clinical trials. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in realizing these goals. As our understanding of molecular interactions continues to grow, compounds like butoxyethyl thiourea CAS 1862738 49 5 will undoubtedly continue to inform new discoveries and innovations in medicine.